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Introduction

Magnesium ions (Mg?*) are the second most abundant intracellular divalent cations and play a
crucial role in a vast array of cellular processes, including enzymatic reactions, signal
transduction, and energy metabolism. The ability to accurately measure and visualize the
spatiotemporal dynamics of intracellular Mg2* is therefore of paramount importance in
biological research and drug development. KMG-104 is a highly selective, fluorescein-based
fluorescent probe designed for the detection and quantification of intracellular Mg2*. Its
acetoxymethyl (AM) ester form, KMG-104-AM, is cell-permeant, allowing for straightforward
loading into live cells. This document provides detailed application notes and protocols for the
use of KMG-104 in 3D imaging of magnesium distribution.

Principle of Detection

KMG-104 is a fluorescent indicator that exhibits a significant increase in fluorescence intensity
upon binding to Mg?*. The probe consists of a fluorescein fluorophore coupled to a charged 3-
diketone moiety that serves as a selective binding site for Mg2*.[1] In its unbound state, the
fluorescence of the fluorescein is quenched. Upon binding to Mg?*, a conformational change
occurs that disrupts this quenching, leading to a pronounced, "off-on" type fluorescent
response.[1] This mechanism allows for high-contrast imaging of intracellular Mg2* distribution.
KMG-104 is designed for excitation by the 488 nm line of a widely available Argon laser,
making it compatible with standard confocal microscopy setups.[1]
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Quantitative Data

A comparative summary of the key photophysical and binding properties of KMG-104 and other
common fluorescent magnesium indicators is presented in the table below.
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Signaling Pathway and Experimental Workflow
KMG-104 Magnesium Detection Pathway
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KMG-104 Mg2+ Detection Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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